5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran

• CAS RN: 648449-70-1
• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 5-(1,3-dioxolan-2-yl)-2-methyl-1-benzofuran
• InChI: InChI=1S/C12H12O3/c1-8-6-10-7-9(2-3-11(10)15-8)12-13-4-5-14-12/h2-3,6-7,12H,4-5H2,1H3
• InChI Key: NPTXQAMCGAYYGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C3OCCO3

Description

5-(1,3-Dioxolan-2-yl)-2-methylbenzofuran is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-[1,3]Dioxolan-2-yl-benzofuran (50 mg, 0.26 mmol) was dissolved in THF (2 mL) and the solution was cooled down to −78° C. Butyl lithium (180 uL, 1.1 eq.) was added dropwise. This mixture was stirred 30 min at 25° C. Then the reaction mixture was cooled down to −78° C. and iodomethane (18.1 uL, 1.1 eq.) dissolved in 1 mL THF was added dropwise to the reaction mixture. The temperature was increased slowly to room temperature overnight. Despite some starting material was detected, water and ethyl acetate were added to the mixture and the aqueous layer was extracted 3 times. Combined organic phases was dried over MgSO4, filtrated and evaporated to give 2-methyl-5-[1,3]dioxolan-2-yl-benzofuran (41.2 mg, 70%) sufficiently pure to be used in the next step.